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Compound of Interest

Compound Name: Methyl 4-cyanobenzoate

Cat. No.: B141460 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
Methyl 4-cyanobenzoate is a versatile organic compound with applications in the synthesis of

pharmaceuticals, agrochemicals, and functional materials. A thorough understanding of its

solid-state properties, particularly its crystal structure, is crucial for controlling its

physicochemical characteristics, such as solubility, stability, and bioavailability in drug

development, as well as for designing new materials with desired functionalities.

This technical guide provides a comprehensive overview of the available information on methyl
4-cyanobenzoate. It is important to note that despite extensive searches of publicly available

databases, including the Cambridge Structural Database (CSD), a detailed single-crystal X-ray

diffraction study for methyl 4-cyanobenzoate has not been found. Therefore, this guide will

focus on its physicochemical properties, a detailed synthesis protocol, and a theoretical

exploration of its potential crystal packing based on known chemical principles and data from

closely related structures.

Physicochemical Properties
Methyl 4-cyanobenzoate is a white to off-white crystalline powder. A summary of its key

quantitative properties is presented in Table 1.
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Property Value Reference

Molecular Formula C₉H₇NO₂ [1][2]

Molecular Weight 161.16 g/mol [1][2]

Melting Point 65-67 °C

Boiling Point 142-144 °C at 12 mmHg

Solubility
Insoluble in water; Soluble in

chloroform and ethyl acetate.
[3]

CAS Number 1129-35-7 [1][2]

Table 1: Physicochemical Properties of Methyl 4-cyanobenzoate

Synthesis of Methyl 4-cyanobenzoate
A common and efficient method for the synthesis of methyl 4-cyanobenzoate is the Fischer

esterification of 4-cyanobenzoic acid with methanol, using a strong acid as a catalyst.

Experimental Protocol: Fischer Esterification
Materials:

4-Cyanobenzoic acid

Methanol (anhydrous)

Sulfuric acid (concentrated)

Sodium bicarbonate (saturated aqueous solution)

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Organic solvent for extraction (e.g., dichloromethane or ethyl acetate)

Rotary evaporator
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Standard laboratory glassware (round-bottom flask, condenser, separatory funnel, etc.)

Magnetic stirrer and heating mantle

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve 4-cyanobenzoic acid in an excess of anhydrous methanol.

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the

solution while stirring.

Reflux: Heat the reaction mixture to reflux and maintain for several hours. The reaction

progress can be monitored by thin-layer chromatography (TLC).

Work-up:

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess methanol using a rotary evaporator.

Dissolve the residue in an organic solvent such as dichloromethane or ethyl acetate.

Transfer the solution to a separatory funnel and wash sequentially with a saturated

aqueous solution of sodium bicarbonate (to neutralize the acid catalyst), water, and brine.

Drying and Solvent Removal:

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent.

Remove the solvent from the filtrate using a rotary evaporator to yield the crude product.

Purification: The crude methyl 4-cyanobenzoate can be further purified by recrystallization

from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to obtain a

crystalline solid.
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Synthesis Workflow Diagram
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Synthesis Workflow of Methyl 4-cyanobenzoate

Reaction

Work-up

Purification

4-Cyanobenzoic Acid +
Methanol (excess)

Conc. H₂SO₄ (catalyst)

Reflux for several hours

Remove excess Methanol

Dissolve in Organic Solvent
& Wash with NaHCO₃, H₂O, Brine

Dry organic layer (e.g., MgSO₄)

Remove Solvent

Recrystallization

Pure Methyl 4-cyanobenzoate
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Potential Intermolecular Interactions in Crystalline Methyl 4-cyanobenzoate

Intermolecular Interactions

Resulting Crystal Packing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-depth Technical Guide: Methyl 4-cyanobenzoate].
BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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